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Compound of Interest

Compound Name: 5-Chloro-2-methylphenol

Cat. No.: B1581992

A Technical Guide to the Solubility of 5-Chloro-2-
methylphenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 5-Chloro-2-
methylphenol (CAS No: 5306-98-9), a key intermediate in the synthesis of various chemical
and pharmaceutical compounds. This document compiles available solubility data, outlines
detailed experimental protocols for solubility determination, and presents a logical workflow for
these procedures.

Introduction to 5-Chloro-2-methylphenol

5-Chloro-2-methylphenol, also known as 5-chloro-o-cresol, is an aromatic organic compound
with the chemical formula C7H7CIO.[1][2] It appears as off-white crystals and serves as a
versatile building block in organic synthesis, particularly in the development of pharmaceuticals
and agrochemicals.[1][3] Understanding its solubility in various solvents is critical for its
application in reaction chemistry, formulation development, and environmental fate
assessment.

Solubility of 5-Chloro-2-methylphenol

Quantitative solubility data for 5-Chloro-2-methylphenol is not readily available in the public
domain. However, data for its isomers, particularly 2-Chloro-5-methylphenol, can provide
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valuable insights into its likely solubility profile. Phenolic compounds, in general, exhibit
increased solubility in organic solvents compared to water, a trend that is expected to hold for
5-Chloro-2-methylphenol.

Aqueous Solubility

Direct quantitative data for the aqueous solubility of 5-Chloro-2-methylphenol could not be
found in the reviewed literature. For the related isomer, 2-Chloro-5-methylphenol, the water
solubility is reported to be 1.2 g/L at 25°C.[4][5]

Organic Solvent Solubility

Specific quantitative solubility data for 5-Chloro-2-methylphenol in organic solvents is also
sparse. However, qualitative descriptions for its isomers are available and are summarized in
the table below. Dimethyl Sulfoxide (DMSO) is known as a powerful, polar aprotic solvent
capable of dissolving a wide range of organic compounds.[6]

Table 1: Solubility Data for Isomers of Chloro-2-methylphenol

Temperature .

Isomer CAS No. Solvent C) Solubility
2-Chloro-5-

615-74-7 Water 25 1.2g/L
methylphenol
2-Chloro-5- -

615-74-7 Ethanol Not Specified Very Soluble[7]
methylphenol
4-Chloro-2- »

1570-64-5 Water Not Specified Insoluble[8]
methylphenol
4-Chloro-2-
) N Soluble (0.5 g/10
isopropyl-5- 89-68-9 Ethanol Not Specified 0

m

methylphenol

Experimental Protocols for Solubility Determination

The determination of a compound's solubility is a fundamental experimental procedure. The
OECD Test Guideline 105 for Water Solubility outlines standardized methods such as the flask
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method and the column elution method.[9][10][11] The following is a generalized protocol
based on the widely used shake-flask method, suitable for determining the solubility of 5-
Chloro-2-methylphenol in water and organic solvents.

Principle of the Shake-Flask Method

An excess amount of the solid 5-Chloro-2-methylphenol is agitated in a specific solvent at a
constant temperature for a sufficient period to reach equilibrium. The saturated solution is then
separated from the undissolved solid, and the concentration of 5-Chloro-2-methylphenol in
the clear supernatant is determined using a suitable analytical method.[12][13]

Materials and Equipment
e 5-Chloro-2-methylphenol (high purity)

e Solvent of interest (e.g., water, ethanol, methanol, acetone, DMSO)
e Thermostatically controlled shaker or water bath

o Glass flasks with stoppers

o Centrifuge

e Syringes and syringe filters (e.g., 0.45 um PTFE)

o Analytical balance

o High-Performance Liquid Chromatography (HPLC) system with a UV detector or a Gas
Chromatography (GC) system.

e Volumetric flasks and pipettes

Experimental Procedure

o Preparation: Add an excess amount of 5-Chloro-2-methylphenol to a series of glass flasks.
The excess is crucial to ensure that a saturated solution is formed.

o Equilibration: Add a known volume of the chosen solvent to each flask. Seal the flasks and
place them in a thermostatically controlled shaker set to the desired temperature (e.g.,
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25°C). Agitate the flasks for a predetermined time (e.g., 24 to 48 hours) to ensure equilibrium
is reached. A preliminary test can help determine the necessary equilibration time.[11]

o Phase Separation: After equilibration, allow the flasks to stand undisturbed at the constant
temperature to allow the undissolved solid to settle. To ensure complete separation of the
solid from the liquid phase, the samples should be centrifuged.

o Sample Collection: Carefully withdraw an aliquot of the clear supernatant using a syringe. To
remove any remaining solid particles, pass the solution through a syringe filter into a clean
vial.

e Quantification:

o Prepare a series of standard solutions of 5-Chloro-2-methylphenol of known
concentrations in the same solvent.

o Analyze both the standard solutions and the saturated sample solution using a validated
analytical method, such as HPLC or GC, to determine the concentration of the analyte.

o Construct a calibration curve from the standard solutions and use it to determine the
concentration of 5-Chloro-2-methylphenol in the saturated sample. This concentration
represents the solubility of the compound in that solvent at the specified temperature.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of solubility
using the shake-flask method.
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Caption: Workflow for solubility determination via the shake-flask method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1581992?utm_src=pdf-custom-synthesis
https://www.innospk.com/en/?news/grok-exploring-5-chloro-2-methylphenol-properties-applications-and-manufacturing-excellence
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-methylphenol
https://www.sigmaaldrich.com/US/en/product/aldrich/540668
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB5768042.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5768042.htm
https://www.gchemglobal.com/molecules/dmso/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-methylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-methylphenol
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-105-kimyasallarin-testi---suda-cozunurluk-icin-standart-test-yontemi/
https://www.researchgate.net/publication/346659062_Studies_on_the_solubility_of_phenolic_compounds
https://www.researchgate.net/publication/24377606_Solubilities_of_Biologically_Active_Phenolic_Compounds_Measurements_and_Modeling
https://www.benchchem.com/product/b1581992#solubility-of-5-chloro-2-methylphenol-in-water-and-organic-solvents
https://www.benchchem.com/product/b1581992#solubility-of-5-chloro-2-methylphenol-in-water-and-organic-solvents
https://www.benchchem.com/product/b1581992#solubility-of-5-chloro-2-methylphenol-in-water-and-organic-solvents
https://www.benchchem.com/product/b1581992#solubility-of-5-chloro-2-methylphenol-in-water-and-organic-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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